Cas no 83483-17-4 (Methyl 2-nitro-5-oxohexanoate)
Methyl 2-nitro-5-oxohexanoate structure
Product Name:Methyl 2-nitro-5-oxohexanoate
CAS No:83483-17-4
MF:C7H11NO5
MW:189.165942430496
CID:2804479
PubChem ID:12794310
Update Time:2025-04-21
Methyl 2-nitro-5-oxohexanoate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 2-NITRO-5-OXOHEXANOATE
- DTXCID40460881
- 83483-17-4
- SCHEMBL5319004
- DTXSID60510074
- Methyl 2-nitro-5-oxohexanoate
-
- Inchi: 1S/C7H11NO5/c1-5(9)3-4-6(8(11)12)7(10)13-2/h6H,3-4H2,1-2H3
- InChI Key: UEGDXIKRFJPLBN-UHFFFAOYSA-N
- SMILES: O(C)C(C(CCC(C)=O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 189.06372245Da
- Monoisotopic Mass: 189.06372245Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 89.2Ų
Methyl 2-nitro-5-oxohexanoate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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